Cas no 2580232-36-4 (2-{2-(benzyloxy)carbonyl-2-azaspiro3.3heptan-6-yl}acetic acid)

• Product Name: 2-{2-(benzyloxy)carbonyl-2-azaspiro3.3heptan-6-yl}acetic acid
• CAS No: 2580232-36-4
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5661335
• PubChem ID: 165894735
• Update Time: 2025-08-04

2-{2-(benzyloxy)carbonyl-2-azaspiro3.3heptan-6-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727801
• 2-{2-[(benzyloxy)carbonyl]-2-azaspiro[3.3]heptan-6-yl}acetic acid
• 2580232-36-4
• 2-{2-(benzyloxy)carbonyl-2-azaspiro3.3heptan-6-yl}acetic acid

• Inchi： 1S/C16H19NO4/c18-14(19)6-13-7-16(8-13)10-17(11-16)15(20)21-9-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,18,19)
• InChI Key： TUHLBKJFVMOGHF-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2(C1)CC(CC(=O)O)C2)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{2-(benzyloxy)carbonyl-2-azaspiro3.3heptan-6-yl}acetic acid

2-{2-(Benzyloxy)carbonyl-2-azaspiro[3.3]heptan-6-yl}acetic acid (CAS No 2580232-36-4): A Comprehensive Overview

The compound 2-{2-(benzyloxy)carbonyl-2-azaspiro[3.3]heptan-6-yl}acetic acid (CAS No 2580232-36-4) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and advanced materials science. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom, in this case, nitrogen. The structure of this molecule incorporates a benzyloxy group, a carbonyl group, and an acetic acid moiety, making it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of spiro compounds in drug design due to their unique pharmacokinetic properties and ability to modulate biological targets with high precision. The benzyloxy group in this compound contributes to its stability and solubility, while the carbonyl group plays a critical role in its reactivity and interaction with biological systems. The azaspiro[3.3]heptane core is particularly interesting as it provides a rigid framework that can be exploited for designing bioactive molecules.

One of the most promising applications of CAS No 2580232-36-4 is in the development of peptide-based therapeutics. The acetic acid moiety at the terminus of the molecule allows for easy conjugation with amino acids or other bioactive agents, enabling the creation of complex peptide libraries. These libraries can then be screened for their ability to inhibit specific enzymes or bind to receptors, potentially leading to the discovery of novel drug candidates.

Moreover, the compound has shown potential in materials science as a precursor for synthesizing advanced polymers and hybrid materials. The spiro structure imparts unique mechanical properties to the resulting materials, making them suitable for applications in nanotechnology and biomedical engineering. For instance, researchers have explored its use in creating self-healing polymers that can repair damage without external intervention.

The synthesis of CAS No 2580232-36-4 involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the formation of the azaspiro ring through cyclization reactions and the subsequent introduction of functional groups to tailor the molecule's properties. The use of catalytic asymmetric synthesis has been particularly effective in controlling the stereochemistry of the molecule, ensuring high enantiomeric purity.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the benzyloxy group significantly influences the molecule's electronic distribution, enhancing its ability to participate in hydrogen bonding and other non-covalent interactions. This understanding has been instrumental in optimizing its performance in various chemical systems.

In terms of pharmacokinetics, studies have demonstrated that CAS No 2580232-36-4 exhibits favorable absorption profiles in preclinical models, suggesting its potential as an orally bioavailable drug candidate. Its stability under physiological conditions further supports its suitability for systemic delivery.

Looking ahead, researchers are exploring novel ways to functionalize this compound for use in targeted drug delivery systems. By attaching targeting ligands or imaging agents to its structure, it could serve as a platform for developing theranostic agents that combine diagnostic and therapeutic functions.

In conclusion, CAS No 25802317171717171717171717171717171717171717171717 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and versatile functional groups make it an invaluable tool for advancing both basic research and applied sciences.